Cas no 33611-48-2 (3-{[(pyridin-3-yl)methyl]amino}propanenitrile)

• Product Name: 3-{[(pyridin-3-yl)methyl]amino}propanenitrile
• CAS No: 33611-48-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD00047455
• CID: 318040
• PubChem ID: 118510
• Update Time: 2025-04-19

3-{[(pyridin-3-yl)methyl]amino}propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(3-pyridinylmethyl)amino]-
• 3-(3-PYRIDYLMETHYLAMINO)PROPIONITRILE
• 3-(pyridin-3-ylmethylamino)propanenitrile
• 3-[(3-Pyridinylmethyl)amino]propanenitrile
• 3-[(3-PYRIDYLMETHYL)AMINO]PROPANENITRILE
• EINECS 251-596-6
• 3-{[(pyridin-3-yl)methyl]amino}propanenitrile
• SCHEMBL728747
• AB01161029-03
• 3-[(Pyridin-3-ylmethyl)-amino]-propionitrile
• MFCD00047455
• CS-0451305
• HMS1775I07
• 3-((Pyridin-3-ylmethyl)amino)propanenitrile
• BB 0256782
• 33611-48-2
• FT-0678387
• EN300-16261
• 3-((3-Pyridylmethyl)amino)propiononitrile
• DTXSID9067776
• AKOS000120762
• 3-[(pyridin-3-ylmethyl)amino]propanenitrile
• W10004
• STR05043
• CHEMBL3892958
• NCGC00340657-01
• NS00029514
• 3-(3-Pyridylmethylamino)propanenitrile
• Propanenitrile, 3-((3-pyridinylmethyl)amino)-
• AM803719
• PS-4333
• Z53116802
• 3-Pyridinemethanamine, N-(2-cyanoethyl)-
• QLXCYILNQJKHLM-UHFFFAOYSA-N
• DA-06721

• MDL： MFCD00047455
• Inchi： 1S/C9H11N3/c10-4-2-6-12-8-9-3-1-5-11-7-9/h1,3,5,7,12H,2,6,8H2
• InChI Key： QLXCYILNQJKHLM-UHFFFAOYSA-N
• SMILES： N(CCC#N)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.078 g/mL at 25 °C(lit.)
• Boiling Point: 241 °C50 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.533(lit.)
• PSA: 48.71000
• LogP: 1.47578

3-{[(pyridin-3-yl)methyl]amino}propanenitrile Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines